4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine

• Molecular Formula: C18H12F3N
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 4-phenyl-2-[4-(trifluoromethyl)phenyl]pyridine
• InChI: InChI=1S/C18H12F3N/c19-18(20,21)16-8-6-14(7-9-16)17-12-15(10-11-22-17)13-4-2-1-3-5-13/h1-12H
• InChI Key: KTXQMUVXPOKDHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC=C2)C3=CC=C(C=C3)C(F)(F)F

Description

4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine is an organic compound characterized by the presence of a pyridine ring substituted with a phenyl group and a trifluoromethylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine typically involves the use of Suzuki-Miyaura cross-coupling reactions. This method employs palladium-catalyzed coupling of aryl halides with aryl boronic acids under mild conditions . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like toluene or ethanol. The reaction is carried out at elevated temperatures, usually around 80-100°C, to achieve optimal yields.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, the purification of the final product is achieved through crystallization or chromatography techniques to ensure high purity.

Chemical Reactions Analysis

Types of Reactions: 4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as carboxylic acids or ketones.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert nitro groups to amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride or other strong bases in polar aprotic solvents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is used in the development of bioactive molecules and as a probe in biochemical assays.

Industry: The compound is used in the production of advanced materials with unique electronic and optical properties.

Mechanism of Action

The mechanism by which 4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine exerts its effects is largely dependent on its interaction with molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to interact more effectively with hydrophobic pockets in proteins. This interaction can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

• 2-Fluoro-4-(trifluoromethyl)pyridine
• 4-(Trifluoromethyl)pyridine
• 2,3-Dichloro-5-(trifluoromethyl)pyridine

Comparison: Compared to these similar compounds, 4-Phenyl-2-(4-(trifluoromethyl)phenyl)pyridine is unique due to the presence of both a phenyl group and a trifluoromethylphenyl group. This dual substitution imparts distinct electronic and steric properties, making it a valuable compound in various applications .